Cas no 52130-86-6 (2-bromo-N-[2-(2-fluorobenzoyl)-4-nitrophenyl]acetamide)

2-bromo-N-[2-(2-fluorobenzoyl)-4-nitrophenyl]acetamide structure
52130-86-6 structure
Product Name:2-bromo-N-[2-(2-fluorobenzoyl)-4-nitrophenyl]acetamide
CAS No:52130-86-6
MF:C15H10BrFN2O4
MW:381.153306484222
CID:936445
PubChem ID:104088
Update Time:2025-04-19

2-bromo-N-[2-(2-fluorobenzoyl)-4-nitrophenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-N-[2-(2-fluorobenzoyl)-4-nitrophenyl]acetamide
    • 2-Bromo-N-(2-(2-fluorobenzoyl)-4-nitrophenyl)acetamide
    • DGIHQJAKOHGCOQ-UHFFFAOYSA-N
    • 52130-86-6
    • NS00059232
    • DB-313797
    • EINECS 257-680-9
    • 2-Bromo-N-[2-(2-fluorobenzoyl)-4-nitrophenyl ]acetamide
    • SCHEMBL11880121
    • DTXSID90200138
    • Inchi: 1S/C15H10BrFN2O4/c16-8-14(20)18-13-6-5-9(19(22)23)7-11(13)15(21)10-3-1-2-4-12(10)17/h1-7H,8H2,(H,18,20)
    • InChI Key: DGIHQJAKOHGCOQ-UHFFFAOYSA-N
    • SMILES: BrCC(NC1C=CC(=CC=1C(C1C=CC=CC=1F)=O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 379.9808
  • Monoisotopic Mass: 379.98080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 3.7
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • PSA: 89.31

2-bromo-N-[2-(2-fluorobenzoyl)-4-nitrophenyl]acetamide Related Literature

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